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Compound of Interest |

Compound Name: Disperse violet 8
CAS No.: 82347-07-7
Cat. No.: B15555341
Get Quote
. J

Disclaimer: Limited direct toxicological data is available for Disperse Violet 8 (CAS No. 6408-
72-6), also known as C.I. Disperse Violet 26. This guide summarizes the available information
and incorporates a read-across approach utilizing data from the structurally similar
anthraquinone dye, Disperse Violet 1 (1,4-diaminoanthraquinone), to provide a comprehensive
overview for researchers, scientists, and drug development professionals. The use of read-
across data is explicitly noted throughout this document.

Introduction

Disperse Violet 8 is a synthetic anthraquinone dye. Anthraquinone dyes are a class of
colorants characterized by the 9,10-anthracenedione core structure. While specific toxicological
data for Disperse Violet 8 is sparse, the general toxicological profile of anthraquinone dyes
points towards potential concerns regarding skin sensitization and genotoxicity. This guide aims
to consolidate the available data and provide a framework for understanding the potential
toxicological properties of Disperse Violet 8.

Quantitative Toxicological Data
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The following tables summarize the available quantitative toxicological data. It is critical to note
that the majority of this data is for the surrogate compound, Disperse Violet 1.

Table 1: Acute Toxicity Data (Read-across from Disperse

Violet 1)
Endpoint Species Route Value Reference
> 5,000 mg/kg
LDso Rat Oral [1]

bw

Note: The acute oral toxicity of a hair color preparation containing Disperse Violet 1 was tested,
and no mortality was observed at the limit dose.[1]

Table 2: Skin and Eye Irritation Data (Read-across from

Disperse Vijolet 1)

Endpoint Species Concentration Result Reference

Non-irritating
Skin Irritation Rabbit Not specified (Primary Irritation  [1]
Score: 0.2-0.8)

o . ) Practically non-
Eye Irritation Rabbit 5% suspension S [1]
irritating

Eye Irritation Rabbit 500 mg (neat) Moderate irritant [11[2]

Table 3: Genotoxicity Data (Read-across from Disperse
Violet 1)
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Test Concentrati  Metabolic
Assay L Result Reference
System on Activation
S.
o 100-2000 p _ _
Ames Test typhimurium Without Mutagenic [1]
g/plate
TA1537
S.
typhimurium 100-2000 p ] )
Ames Test With Mutagenic [1]
TA98, g/plate
TA1538
S.
typhimurium
TA1535, 10, 20, 40 pn Not
Ames Test Not stated ] [1]
TA1537, g/plate Mutagenic
TA1538,
TA100, TA98
Gene Saccharomyc  20-100 p Not
) o Not stated ) [1]
Mutation es cerevisiae  g/plate Mutagenic

Experimental Protocols

Detailed methodologies for key toxicological studies conducted on Disperse Violet 1 are
provided below as a reference for potential testing strategies for Disperse Violet 8.

Acute Oral Toxicity (Read-across from Disperse Violet 1)

e Guideline: Based on principles similar to OECD Guideline 401.

Test Substance: A hair color preparation containing Disperse Violet 1.

Species: Rat (specific strain not detailed in the reference).

Administration: A single oral dose of 5.0 g/kg body weight was administered.

Observation Period: Animals were observed for 14 days for signs of toxicity and mortality.[1]

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://cir-reports.cir-safety.org/view-attachment/?id=f37e1808-8d74-ec11-8943-0022482f06a6
https://cir-reports.cir-safety.org/view-attachment/?id=f37e1808-8d74-ec11-8943-0022482f06a6
https://cir-reports.cir-safety.org/view-attachment/?id=f37e1808-8d74-ec11-8943-0022482f06a6
https://cir-reports.cir-safety.org/view-attachment/?id=f37e1808-8d74-ec11-8943-0022482f06a6
https://www.benchchem.com/product/b15555341/docs?utm_src=pdf-body#toxicological-profile-of-disperse-violet-8-an-in-depth-technical-guide
https://cir-reports.cir-safety.org/view-attachment/?id=f37e1808-8d74-ec11-8943-0022482f06a6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Endpoint: The study aimed to determine the LDso value.

Dermal Irritation (Read-across from Disperse Violet 1)

e Guideline: Draize procedure.

Test Substance: A hair preparation containing Disperse Violet 1.

Species: Albino rabbits (6 per group).

Procedure: A 0.5 ml dose was applied to both intact and abraded skin.

Observation: Erythema and edema were scored at 24 and 72 hours.

Scoring: The primary irritation score was calculated on a scale of 0.0 to 8.0.[1]

Ocular Irritation (Read-across from Disperse Violet 1)

e Guideline: Draize procedure.

Test Substance: A 5% suspension of Disperse Violet 1 in water and a 500 mg neat sample.

Species: Rabbits.

Procedure: The test substance was instilled into the conjunctival sac of the rabbits' eyes.

Observation: Eyes were examined for signs of irritation, including redness, swelling, and
discharge. For the neat substance, observations were made 24 hours post-instillation.[1][2]

Bacterial Reverse Mutation Assay (Ames Test) (Read-
across from Disperse Violet 1)

o Guideline: Based on the principles of the Ames test.
o Test System:Salmonella typhimurium strains TA1537, TA1538, TA100, TA98, and TA1978.
o Test Substance: Disperse Violet 1.

o Concentrations: Ranged from 10 to 2000 u g/plate .
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o Metabolic Activation: The assay was conducted with and without a mammalian metabolic
activation system (S9 mix).

e Endpoint: The number of revertant colonies was counted to assess the mutagenic potential.

[1]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate logical relationships and potential experimental workflows
relevant to the toxicological assessment of Disperse Violet 8.
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Data Collection & Analysis
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Caption: Logical workflow for the toxicological risk assessment of Disperse Violet 8.
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Caption: Experimental workflow for a bacterial reverse mutation (Ames) test.

Conclusion

The available toxicological data for Disperse Violet 8 is insufficient for a comprehensive safety
assessment. Based on a read-across approach from the structurally similar anthraquinone dye,
Disperse Violet 1, there are indications of potential mutagenicity, particularly after metabolic
activation, and moderate eye irritation at high concentrations. It appears to have low acute oral
toxicity and is not a significant skin irritant.

Given the data gaps, further toxicological testing on Disperse Violet 8 is warranted to
definitively characterize its hazard profile. This should include, at a minimum, a battery of in
vitro genotoxicity tests, skin sensitization studies, and acute toxicity assessments via relevant
routes of exposure. The experimental protocols provided in this guide for Disperse Violet 1 can
serve as a valuable starting point for designing these future studies. Researchers and
professionals in drug development should exercise caution when handling Disperse Violet 8
and consider its potential for genotoxicity and irritation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Toxicological Profile of Disperse Violet 8: An In-Depth
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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